Cas no 898343-46-9 (N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 898343-46-9
• MF: C₃₀H₃₀N₂O₇
• MW: 530.568408489227
• CID: 6369989
• PubChem ID: 16825346
• Update Time: 2025-07-19

N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(2,5-dimethoxyphenyl)-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]acetamide
• N-(2,5-dimethoxyphenyl)-2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• F1609-0460
• AKOS001819512
• 898343-46-9
• N-(2,5-dimethoxyphenyl)-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide

• Inchi： 1S/C30H30N2O7/c1-5-38-20-9-7-19(8-10-20)29(34)24-17-32(26-13-11-22(39-6-2)15-23(26)30(24)35)18-28(33)31-25-16-21(36-3)12-14-27(25)37-4/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key： SMUOBTRHRJDNMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 530.20530130g/mol
• Monoisotopic Mass: 530.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 103Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Research Brief on N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS: 898343-46-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS: 898343-46-9) as a promising therapeutic agent. This compound, characterized by its complex quinoline-based structure, has garnered attention due to its unique pharmacological properties and potential applications in treating various diseases, including cancer and inflammatory disorders. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for scaling up production for clinical trials. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the ethoxy and dimethoxyphenyl groups play a pivotal role in its biological activity. These modifications enhance the compound's binding affinity to target proteins, such as kinases and receptors involved in disease pathways.

In vitro and in vivo studies have demonstrated that N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide exhibits potent inhibitory effects on key signaling pathways, including the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. Preclinical models have shown that the compound effectively reduces tumor growth and metastasis, with minimal off-target effects. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, where it suppresses pro-inflammatory cytokines and modulates immune cell activity.

Despite these promising results, challenges remain in the development of N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization to enhance its absorption and distribution. Toxicity profiles are currently under investigation, with preliminary data suggesting a favorable safety margin. Future research directions include combinatorial studies with existing therapies to evaluate synergistic effects and the development of derivatives to improve pharmacological properties.

In conclusion, N-(2,5-dimethoxyphenyl)-2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide represents a compelling candidate for further drug development. Its multifaceted mechanism of action and robust preclinical data underscore its potential to address unmet medical needs. Continued research efforts will be essential to translate these findings into clinical applications, paving the way for novel therapeutic interventions in oncology and immunology.